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Compound of Interest

tert-butyl N-(1-benzyl-2-
Compound Name:
oxoethyl)carbamate

Cat. No.: B174876

This document provides a concise technical overview of the molecular weight of tert-butyl N-
(1-benzyl-2-oxoethyl)carbamate, a compound relevant to researchers and professionals in
drug development and chemical synthesis.

Molecular Identity

o Systematic Name: tert-butyl N-(1-benzyl-2-oxoethyl)carbamate
e CAS Number: 98818-36-1[1]
e Molecular Formula: C14aH19NO3[1][2][3]

Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms.

Calculation of Molecular Weight:

The molecular weight is calculated using the molecular formula (C14H19NO3s) and the standard
atomic weights of each element.

e Carbon (C): ~12.011 g/mol [4]
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e Hydrogen (H): ~1.008 g/mol [5][6]
e Nitrogen (N): ~14.007 g/mol [7]
e Oxygen (0O): ~15.999 g/mol [8][9]

The calculation is as follows: (14 x 12.011) + (19 x 1.008) + (1 x 14.007) + (3 x 15.999) =
249.308 g/mol

The commonly accepted molecular weight for this compound is 249.31 g/mol .[1][2][3]

Quantitative Data Summary

For clarity and ease of comparison, the elemental composition and corresponding contributions
to the molecular weight are summarized in the table below.

) . Total

Atomic Weight L
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 14 12.011 168.154
Hydrogen H 19 1.008 19.152
Nitrogen N 1 14.007 14.007
Oxygen O 3 15.999 47.997

Total 249.31

Logical Relationship Diagram

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound.
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Molecular Weight Determination Workflow
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Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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